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Compound of Interest

Compound Name: 2-(2-Nitrophenyl)ethanamine

Cat. No.: B1314092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nitrophenethylamine, also known as 2-(2-nitrophenyl)ethanamine, is a key chemical

intermediate in the synthesis of a variety of pharmacologically active compounds, particularly

those targeting neurological disorders. Its structure, featuring a phenethylamine backbone with

a nitro group at the ortho position of the phenyl ring, provides a versatile scaffold for the

development of novel therapeutics. This technical guide offers a comprehensive overview of

the physicochemical properties of 2-Nitrophenethylamine, detailed experimental protocols for

its synthesis and characterization, and an exploration of its known biological relevance.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Nitrophenethylamine is

essential for its effective use in research and drug development. These properties influence its

reactivity, solubility, and pharmacokinetic profile. The available data for the free base of 2-

Nitrophenethylamine (CAS Number: 33100-15-1) are summarized below.

Table 1: Physicochemical Properties of 2-
Nitrophenethylamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1314092?utm_src=pdf-interest
https://www.benchchem.com/product/b1314092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 33100-15-1 [1][2]

Molecular Formula C₈H₁₀N₂O₂ [1][3]

Molecular Weight 166.18 g/mol [1][3]

Appearance
Brown liquid or Red to Dark

Red oil
[1][4]

Boiling Point 147 °C at 13 Torr (Predicted) [4]

Density 1.206 ± 0.06 g/cm³ (Predicted) [4]

pKa 9.37 ± 0.10 (Predicted) [4]

XLogP3 1.3 [2]

Solubility

Slightly soluble in Chloroform

and Methanol. Soluble in

Acetonitrile.

[3][4]

Storage Conditions 0 - 8 °C [1][2]

It is important to distinguish the free base from its hydrochloride salt, 2-Nitrophenethylamine

hydrochloride (CAS Number: 861337-74-8), which is a light yellow or off-white solid with a

melting point of 174.5 °C.[5][6]

Synthesis and Purification
The primary synthetic route to 2-Nitrophenethylamine involves the reduction of 2-

nitrophenylacetonitrile.

Experimental Protocol: Synthesis of 2-
Nitrophenethylamine
Reaction Scheme:
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2-Nitrophenylacetonitrile 2-Nitrophenethylamine
Reduction

Synthesis

Work-up & Extraction

Purification

Start

Dissolve 2-Nitrophenylacetonitrile in THF

Cool to 0°C

Add BMS solution

Reflux

TLC Monitoring

Quench with Methanol

Add HCl and Reflux

Basify with NaOH

Extract with Diethyl Ether

Dry with MgSO4

Concentrate

Vacuum Distillation

Collect Pure Fraction

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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